Cas no 1805306-07-3 (3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile
• CAS No: 1805306-07-3
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4921714
• Update Time: 2025-06-10

3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile

• Inchi： 1S/C8H5F3N2/c9-7(10)6-3-5(1-2-12)4-13-8(6)11/h3-4,7H,1H2
• InChI Key： FIYZKNZAEGLHTN-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CC#N)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile (CAS No. 1805306-07-3)

3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile (CAS No. 1805306-07-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, offers exceptional reactivity and stability, making it a valuable intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly exploring its potential due to its versatile applications and compatibility with modern synthetic methodologies.

The structural features of 3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile include a fluoropyridine core, which is known for its electron-withdrawing properties, and a difluoromethyl group that enhances lipophilicity and metabolic stability. These attributes make it particularly useful in the design of bioactive compounds, such as kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in the development of next-generation agrochemicals, where its fluorine-rich structure contributes to improved pest control efficacy and environmental safety.

In the pharmaceutical industry, 3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile is often employed as a key building block for small-molecule drugs. Its ability to modulate pharmacokinetic properties, such as bioavailability and half-life, has made it a focal point in drug discovery programs targeting chronic diseases. For instance, its incorporation into heterocyclic scaffolds has shown promise in the treatment of inflammatory disorders and oncology-related conditions. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the compound's acetonitrile functionality provides a versatile handle for further derivatization, enabling the creation of diverse chemical libraries. This is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid access to structurally varied compounds is essential. Additionally, its stability under various reaction conditions makes it a reliable candidate for scale-up processes, addressing the industry's need for cost-effective and scalable synthetic routes.

Environmental and regulatory considerations are also driving interest in 3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile. With increasing scrutiny on sustainable chemistry and green synthesis, this compound's efficient synthesis and minimal waste generation align with global trends toward eco-friendly manufacturing. Furthermore, its compatibility with biocatalysis and flow chemistry techniques positions it as a forward-thinking choice for modern chemical enterprises.

In summary, 3-(Difluoromethyl)-2-fluoropyridine-5-acetonitrile (CAS No. 1805306-07-3) represents a cutting-edge chemical entity with broad applicability across multiple industries. Its unique structural features, combined with its relevance to contemporary research themes such as drug discovery, agrochemical innovation, and sustainable chemistry, underscore its importance in the scientific community. As advancements in fluorine chemistry continue to evolve, this compound is poised to play a pivotal role in shaping the future of molecular design and industrial applications.